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Compound of Interest

Compound Name: RIG012

Cat. No.: B10824127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of RIG012
using dimethyl sulfoxide (DMSO). RIG012 is a potent antagonist of the Retinoic Acid-Inducible

Gene I (RIG-I) receptor, a key sensor in the innate immune system.[1][2][3][4] Accurate

preparation of RIG012 stock solutions is critical for reliable and reproducible experimental

results in studies investigating the RIG-I signaling pathway.

RIG012: Key Properties and Storage
Recommendations
RIG012 is an antagonist of the RIG-I innate immune receptor with an IC50 of 0.71 μM.[1][2][3]

[5][6][7] It functions by blocking RIG-I-initiated signaling and the subsequent inflammatory

responses, such as those induced by viral RNA.[1][4]
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Property Value Source

Molecular Weight 359.42 g/mol [1][2]

Molecular Formula C23H21NO3 [1][2][6]

CAS Number 2642218-43-5 [1][2][3]

Appearance Orange to red solid [6]

Solubility in DMSO
33.33 mg/mL (92.73 mM) to 72

mg/mL (200.32 mM)
[1][3][4]

Storage of Powder 3 years at -20°C [1][6]

Storage of Stock Solution
1 year at -80°C in solvent; 1

month at -20°C in solvent
[1][3][6]

Note: The solubility of RIG012 in DMSO can be affected by the purity of the DMSO. It is highly

recommended to use fresh, anhydrous DMSO to ensure optimal dissolution.[1] Sonication or

gentle heating to 37°C can aid in the dissolution process.[3][5]

Experimental Protocol: Preparation of a 10 mM
RIG012 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RIG012 in DMSO.

Adjustments can be made to the calculations to prepare stock solutions of different

concentrations.

Materials:

RIG012 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Sonicator or water bath

Procedure:

Equilibrate RIG012 to Room Temperature: Before opening, allow the vial of RIG012 powder

to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation

of moisture, which can affect the stability and solubility of the compound.

Weigh RIG012 Powder: Carefully weigh the desired amount of RIG012 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.59 mg of RIG012.

Calculation: Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

Example: Mass (mg) = 0.001 L x 0.010 mol/L x 359.42 g/mol x 1000 mg/g = 3.59 mg

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

RIG012 powder. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

Dissolve the Compound: Securely cap the vial and vortex thoroughly until the compound is

completely dissolved. If necessary, sonicate the solution for a few minutes or gently warm it

in a 37°C water bath to aid dissolution.[3] Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can degrade

the compound. Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

short-term storage (up to 1 month).[1][3][6]
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Preparation of RIG012 Stock Solution

Start: Equilibrate RIG012 Powder

Weigh RIG012

Add Anhydrous DMSO

Vortex to Dissolve

Visually Inspect for Complete Dissolution

Optional: Sonicate or Warm to 37°C

Particulate Matter Remains

Aliquot into Single-Use Volumes

Completely Dissolved

Store at -80°C or -20°C

End: Ready for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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